![molecular formula C10H20N2O B13716150 1-Acetyl-3-(isobutylamino)pyrrolidine](/img/structure/B13716150.png)
1-Acetyl-3-(isobutylamino)pyrrolidine
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Overview
Description
Preparation Methods
The synthesis of 1-Acetyl-3-(isobutylamino)pyrrolidine involves the reaction of pyrrolidine with isobutylamine and acetic anhydride under controlled conditions . The reaction typically requires a catalyst and is carried out at a specific temperature to ensure the desired product is obtained. Industrial production methods may involve large-scale synthesis using automated reactors to maintain consistency and purity .
Chemical Reactions Analysis
1-Acetyl-3-(isobutylamino)pyrrolidine undergoes various chemical reactions, including:
Scientific Research Applications
1-Acetyl-3-(isobutylamino)pyrrolidine is widely used in scientific research, particularly in the fields of chemistry, biology, and medicine . In chemistry, it serves as a building block for the synthesis of more complex molecules. In biology, it is used in proteomics research to study protein interactions and functions .
Mechanism of Action
The mechanism of action of 1-Acetyl-3-(isobutylamino)pyrrolidine involves its interaction with specific molecular targets and pathways . The compound binds to target proteins, altering their structure and function, which can lead to various biological effects . The exact pathways involved depend on the specific application and target proteins being studied .
Comparison with Similar Compounds
1-Acetyl-3-(isobutylamino)pyrrolidine can be compared with other pyrrolidine derivatives such as pyrrolidine-2-one and pyrrolidine-2,5-dione . These compounds share a similar core structure but differ in their functional groups and overall properties . The unique isobutylamino group in this compound distinguishes it from other derivatives, providing it with distinct chemical and biological properties .
Properties
Molecular Formula |
C10H20N2O |
---|---|
Molecular Weight |
184.28 g/mol |
IUPAC Name |
1-[3-(2-methylpropylamino)pyrrolidin-1-yl]ethanone |
InChI |
InChI=1S/C10H20N2O/c1-8(2)6-11-10-4-5-12(7-10)9(3)13/h8,10-11H,4-7H2,1-3H3 |
InChI Key |
JSFIPTGFMYPBMD-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)CNC1CCN(C1)C(=O)C |
Origin of Product |
United States |
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